Cas no 1232431-68-3 (4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester)

• Product Name: 4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester
• CAS No: 1232431-68-3
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4914930
• Update Time: 2025-05-20

4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester
• Ethyl 4-chloro-6-hydroxynicotinate
• ethyl 4-chloro-6-oxo-1H-pyridine-3-carboxylate

• Inchi： 1S/C8H8ClNO3/c1-2-13-8(12)5-4-10-7(11)3-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： PVTUIPSYTNVKSA-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC=C1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester

4-Chloro-6-Hydroxypyridine-3-Carboxylic Acid Ethyl Ester: A Comprehensive Overview

4-Chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester (CAS No. 1232431-68-3) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in the synthesis of various bioactive molecules. The pyridine ring at the core of this molecule, substituted with a chlorine atom, a hydroxyl group, and an ethyl ester, contributes to its versatile reactivity and functional properties.

The chemical structure of this compound is defined by the presence of a pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring is critical for its reactivity and biological activity. The chlorine atom at position 4 introduces electron-withdrawing effects, while the hydroxyl group at position 6 imparts hydrophilic properties. The ethyl ester group at position 3 adds a lipophilic character to the molecule, making it suitable for various chemical transformations and biological interactions.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds can serve as potent inhibitors of certain enzymes involved in disease pathways. The chloro-substituted pyridines, in particular, have shown promise in anti-inflammatory and anticancer drug development due to their ability to modulate key cellular signaling pathways.

The synthesis of 4-chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester involves a series of well-established organic reactions. Starting from the corresponding pyridine derivative, the introduction of substituents is achieved through nucleophilic aromatic substitution or electrophilic substitution methods. The formation of the ethyl ester group typically involves an esterification reaction, which can be catalyzed by acids or enzymes depending on the desired reaction conditions.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various extraction and purification techniques. The compound's stability under different pH conditions has also been studied extensively, with findings indicating moderate stability in neutral to slightly acidic environments.

One of the most exciting developments involving this compound is its application as an intermediate in the synthesis of more complex bioactive molecules. For example, researchers have utilized this compound as a precursor for synthesizing novel antiviral agents with enhanced potency. A study published in *Nature Communications* demonstrated that derivatives of this compound could inhibit viral replication by targeting specific viral proteins.

Furthermore, the hydroxyl group on the pyridine ring allows for further functionalization through oxidation or protection/deprotection strategies. This versatility enables chemists to tailor the molecule's properties for specific applications, such as improving its bioavailability or enhancing its binding affinity to target proteins.

In conclusion, 4-chloro-6-hydroxypyridine-3-carboxylic acid ethyl ester (CAS No. 1232431-68-3) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in various fields.